1-(2-methylbenzyl)-3-(thiophen-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[(2-methylphenyl)methyl]-3-(thiophen-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H17N3O2S/c1-14-6-2-3-7-15(14)12-22-17-9-4-10-21-18(17)19(24)23(20(22)25)13-16-8-5-11-26-16/h2-11H,12-13H2,1H3
• InChI Key: GECRBJPEGRJCLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=C(C(=O)N(C2=O)CC4=CC=CS4)N=CC=C3
• Molecular Formula: C20H17N3O2S
• Molecular Weight: 363.4 g/mol

Description

1-(2-methylbenzyl)-3-(thiophen-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H17N3O2S and its molecular weight is 363.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Novel (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives were synthesized, and their structures were confirmed using spectral techniques such as NMR, UV-visible, and FT-IR spectroscopy, as well as X-ray diffraction analysis. Computational methods like DFT and TD-DFT were used to analyze electronic structures, indicating good consistency with experimental data (Ashraf et al., 2019).
• A study reported the synthesis of 5-substituted-8-methyl-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-diones and their derivatives, elucidated by IR, 1H-NMR, 13C-NMR, and elemental analysis. These compounds were screened for urease inhibition activity, with some showing significant activity (Rauf et al., 2010).

Potential Applications

• The third-order nonlinear optical properties of novel styryl dyes related to the pyrimidine derivatives were explored, showing promise as materials for nonlinear optical device applications due to their significant two-photon absorption phenomena (Shettigar et al., 2009).
• A novel alcohol-soluble n-type conjugated polyelectrolyte based on a pyrrolopyrrole-dione (DPP) backbone was synthesized for use as an electron transport layer in inverted polymer solar cells, demonstrating improved device performance and power conversion efficiency (Hu et al., 2015).

Methodologies and Techniques

• A convenient method for synthesizing dihydropyrido[2,3-d]pyrimidine-2,4-diones via a three-component reaction catalyzed by thiourea dioxide in aqueous media was developed, offering an environmentally benign approach with a recyclable catalyst (Verma & Jain, 2012).